Cas no 504-63-2 (1,3-Propanediol)

1,3-Propanediol Properties

Names and Identifiers

• 1,3-Propanediol
• KARL FISCHER WATER STANDARD 100 Μ
• 1,3-Dihydroxypropane Trimethylene glycol Propane-1,3-diol
• PDO
• PROPANE-1,3-DIOL
• TRIMETHYLENE GLYCOL
• Dihydroxypropane
• 1,3-dihydroxypropane
• 1,3-Dihydroxypropane,Bio-PDO,PG
• 1,3-Propandeiol
• 1,3-PROPANDIOL
• 1,3-propylene glycol
• 1,3-propylenediol
• 1,3-prpanediol
• 2-Deoxyglycerol
• I,3-Propandiol
• propylene glycol
• Bio-PDO
• PG
• Trimethylene Glycol
• +Expand

• MDL： MFCD00002949
• InChIKey： YPFDHNVEDLHUCE-UHFFFAOYSA-N
• Inchi： InChI=1S/C3H8O2/c4-2-1-3-5/h4-5H,1-3H2
• SMILES： C(CO)CO
• BRN： 969155

Computed Properties

• Exact Mass: 76.052429g/mol
• Surface Charge: 0
• XLogP3: -1
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 2
• Monoisotopic Mass: 76.052429g/mol
• Monoisotopic Mass: 76.052429g/mol
• Topological Polar Surface Area: 40.5Ų
• Heavy Atom Count: 5
• Complexity: 12.4
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Tautomer Count: nothing
• Surface Charge: 0

Experimental Properties

• Stability Shelf Life: Chemical stability: Stable under recommended storage conditions.
• Autoignition Temperature: Ignition Temp: 752 °F/ 400 °C
• Taste: Sweet
• LogP: -0.63890
• PSA: 40.46000
• Merck: 9714
• Refractive Index: n20/D 1.440(lit.)
• Water Partition Coefficient: 100 g/L
• Boiling Point: 214 °C/760 mmHg(lit.)
• Melting Point: −27 °C (lit.)
• Vapor Pressure: 0.8 mmHg ( 20 °C)
  9.8 mmHg ( 100 °C)
• Flash Point: Fahrenheit: >210.2 ° f
  Celsius: >99 ° c
  
• FEMA: 4753 | 1,3-PROPANEDIOL
• Solubility: H2O: soluble
• Color/Form: Colorless viscous liquid
• PH: 4.5-7.0 (100g/l, H2O, 20℃)
• Solubility: It can be miscible with water, ethanol, acetone, chloroform and other organic solvents. But it is not miscible with benzene, carbon tetrachloride and petroleum ether.
• Density: 1.053 g/mL at 25 °C(lit.)

1,3-Propanediol Security Information

• Symbol: GHS07
• RTECS：TY2010000
• WGK Germany：1
• Safety Term：S24/25
• Safety Instruction： S23-S24/25
• Dangerous goods sign： Xi
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H227-H315
• Warning Statement： P210-P264-P280-P302+P352+P332+P313+P362+P364-P403+P235-P501
• Prompt：warning
• Storage Condition：Store at room temperature
• Risk Phrases： 38
• Signal Word：Warning
• TSCA：Yes
• Explosive Limit：2.5%(V)

1,3-Propanediol Customs Data

• HS CODE：29053980
• Customs Data：

  China Customs Code:

  2905399001

  Overview:

  2905399001 1,3-Propylene glycol.Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods).VAT:17.0%.Tax refund rate:9.0%.Minimum tariff:5.5%.general tariff:30.0%

  Summary:

  2905399001 propane-1,3-diol.supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward).VAT:17.0%.tax rebate rate:9.0%.MFN tarrif:5.5%.general tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether
• Natural Products and Extracts Plant Extracts Skincare